Cas no 6750-60-3 (Spathulenol)

Spathulenol, isolated from Aristolochia yunnanensis, has antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities Spathulenol showed high antioxidant activity in DPPH system with IC50 of 85.60 μ G/ml

Spathulenol structure

Product Name:Spathulenol

CAS No:6750-60-3

Molecular Formula:C₁₅H₂₄O

Molecular Weight:220.3505

MDL:MFCD27976685

CID:510026

PubChem ID:92231

Spathulenol Properties

Names and Identifiers

- 1H-Cycloprop(e)azulen-7-ol, decahydro-1,1,7-trimethyl-4-methylene-, (1aR-(1aalpha,4aalpha,7beta,7abeta,7balpha))-
- (1aR,4aR,7S,7aR,7bR)-1,1,7-Trimethyl-4-methylenedecahydro-1H-cycl opropa[e]azulen-7-ol
- 1H-Cycloprop(e)azulen-7-ol, decahydro-1,1,7-trimethyl-4-methylene-, (1aR-(1aalpha,4aalpha,7bet...
- Spathulenol
- 10'-Apocarotenal
- 10(14)-Aromadendren-4-ol
- [ "10(14)-Aromadendren-4-ol" ]
- 7XV9L96SJJ
- (+)-Spathulenol
- Spatulenol
- (1aR,4aR,7S,7aR,7bR)-1,1,7-Trimethyl-4-methylenedecahydro-1H-cyclopropa[e]azulen-7-ol
- (1aR,4aR,7S,7aR,7bR)-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol
- (1aR,4aR,7S,7aR,7bR)-1,1,7-trimethyl-4-methy
- DTXSID00881210
- NS00096332
- 6750-60-3
- 1H-Cycloprop[e]azulen-7-ol, decahydro-1,1,7-trimethyl-4-methylene-, [1ar-(1aalpha,4aalpha,7beta,7abeta,7balpha)]-
- 1H-CYCLOPROP(E)AZULEN-7-OL, DECAHYDRO-1,1,7-TRIMETHYL-4-METHYLENE-, (1AR,4AR,7S,7AR,7BR)-
- UNII-7XV9L96SJJ
- MS-23227
- espatulenol
- CS-0016592
- HY-N1205
- CHEBI:132824
- SCHEMBL309962
- Spathulenol?
- (1aR,4aR,7S,7aR,7bR)-1,1,7-trimethyl-4-methylidenedecahydro-1H-cyclopropa[e]azulen-7-ol
- (1aR,4aR,7S,7aR,7bR)-1,1,7-trimethyl-4-methylidenedecahydro-1H-cyclopropa(e)azulen-7-ol
- AKOS037515399
- Q1376658
- 1H-CYCLOPROP(E)AZULEN-7-OL, DECAHYDRO-1,1,7-TRIMETHYL-4-METHYLENE-
- F82083
- spathulenol,(+)-spathulenol,espatulenol
- CHEMBL518542
- (7S)-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol
- FRMCCTDTYSRUBE-UHFFFAOYSA-N
- DTXSID40863939
- SCHEMBL3847321
- (1aS,4aS,7R,7aS,7bS)-1,1,7-Trimethyl-4-methylenedecahydro-1H-cyclopropa[e]azulen-7-ol
- decahydro-1,1,7-trimethyl-4-methylene-1h-cycloprop[e]azulen-7-ol
- 1,7,7-trimethyl-4-methylidene-decahydro-1H-cyclopropa[e]azulen-1-ol
- 1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol
- AKOS032948354
- 1,1,7-Trimethyl-4-methylidenedecahydro-1H-cyclopropa[e]azulen-7-ol
- beta-Spathulenol
- 1,1,7-Trimethyl-4-methylenedecahydro-1H-cyclopropa[e]azulen-7-ol #
- 1H-Cycloprop[e]azulen-7-ol, decahydro-1,1,7-trimethyl-4-methylene-, *1aS-(1a.alpha.,4a.alpha.,7.beta.
- spathulenol
- ent-Spathulenol
- (-)-ent-Spathulenol
- DA-67713
- +Expand
- MDL： MFCD27976685
- InChIKey： FRMCCTDTYSRUBE-BGPZULBFSA-N
- Inchi： 1S/C15H24O/c1-9-5-6-11-13(14(11,2)3)12-10(9)7-8-15(12,4)16/h10-13,16H,1,5-8H2,2-4H3/t10-,11+,12+,13+,15-/m0/s1
- SMILES： O([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]2([H])C(=C([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])[C@@]3([H])[C@@]21[H]

Computed Properties

Exact Mass: 220.182715g/mol
Surface Charge: 0
XLogP3: 3.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 220.182715g/mol
Monoisotopic Mass: 220.182715g/mol
Topological Polar Surface Area: 20.2Å²
Heavy Atom Count: 16
Complexity: 343
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.38580
PSA: 20.23000
Refractive Index: 1.527
Boiling Point: 297.0±19.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 123.9±13.7 °C
Color/Form: Oil
Density: 1.0±0.1 g/cm3

Spathulenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FF7D-1mg	spathulenol,(+)-spathulenol,espatulenol	6750-60-3	95%	1mg	$252.00	2024-04-22
A2B Chem LLC	AH18745-5mg	spathulenol,(+)-spathulenol,espatulenol	6750-60-3	98% by HPLC	5mg	$425.00	2024-04-19
Aaron	AR00FFFP-10mg	spathulenol,(+)-spathulenol,espatulenol	6750-60-3	95%	10mg	$1121.00
ChemScence	CS-0016592-1mg	Spathulenol	6750-60-3		1mg	$343.0	2022-04-26
eNovation Chemicals LLC	K31675-5mg	Spathulenol	6750-60-3	95%	5mg	$425	2022-06-05
MedChemExpress	HY-N1205-1mg	Spathulenol	6750-60-3	≥95.0%	1mg	￥1950	2024-07-20
TargetMol Chemicals	TN2233-1 mg	Spathulenol	6750-60-3	98%	1mg	￥ 2,587
TRC	S212960-1mg	Spathulenol	6750-60-3		1mg	$ 435.00	2023-02-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S75280-5mg	(1aR,4aR,7S,7aR,7bR)-1,1,7-Trimethyl-4-methylenedecahydro-1H-cycl opropa[e]azulen-7-ol	6750-60-3		5mg	¥2560.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2233-1 mg	Spathulenol	6750-60-3		1mg	￥2587.00	2022-04-26

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Spathulenol Related Literature

1. Index pages

J. Chem. Soc. Perkin Trans. 2 1985 A001
2. Analysis of 1H and 13C nuclear magnetic resonance spectra of spathulenol by two-dimensional methods

Fuyihiko Inagaki,Akira Abe J. Chem. Soc. Perkin Trans. 2 1985 1773
3. Effects of four drying methods on Amomum villosum Lour. ‘Guiyan1’ volatile organic compounds analyzed via headspace solid phase microextraction and gas chromatography-mass spectrometry coupled with OPLS-DA

Xinghao Tu,Yijun Liu,Yao Yanli,Li Wenxiu,Luo Ping,Liqing Du,Junjun He,Lu Jian-neng RSC Adv. 2022 12 26485
4. Rapid analysis of essential oils in fruits of Alpinia oxyphylla Miq. by microwave distillation and simultaneous headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry

Dan Wu,Kun Chen,Mei Xu,Guoxin Song,Yaoming Hu,Hefa Cheng Anal. Methods 2014 6 9718
5. Supercritical CO2 extraction of Marrubium vulgare: intensification of marrubiin

Aleksandra Gavari?,Senka Vidovi?,Krunoslav Aladi?,Stela Joki?,Jelena Vladi? RSC Adv. 2021 11 9067
6. Supercritical CO2 extraction of Marrubium vulgare: intensification of marrubiin

Aleksandra Gavari?,Senka Vidovi?,Krunoslav Aladi?,Stela Joki?,Jelena Vladi? RSC Adv. 2021 11 9067
7. Towards comprehension of complex chemical evolution and diversification of terpene and phenylpropanoid pathways in Ocimum species

Priyanka Singh,Raviraj M. Kalunke,Ashok P. Giri RSC Adv. 2015 5 106886
8. Protective mechanisms of Zanthoxylum bungeanum essential oil on DSS-induced ulcerative colitis in mice based on a colonic mucosal transcriptomic approach

Huan Zhang,Zhiqing Guo,Xiao Wang,Jing Xian,Liang Zou,Chuan Zheng,Jinming Zhang Food Funct. 2022 13 9324
9. Non-targeted metabolomic analysis of variation of volatile fractions of ginseng from different habitats by HS-SPME-GC-MS coupled with chemometrics

Wen-Ting Gu,Lin-Yuan Li,Wen-Jing Rui,Zhong-Wen Diao,Guo-Dong Zhuang,Xiao-Mei Chen,Zheng-Ming Qian,Shu-Mei Wang,Dan Tang,Hong-Yan Ma Anal. Methods 2022 14 3583
10. Biological activity of natural sesquiterpenoids containing a gem-dimethylcyclopropane unit

María Jesús Durán-Pe?a,José Manuel Botubol Ares,James R. Hanson,Isidro G. Collado,Rosario Hernández-Galán Nat. Prod. Rep. 2015 32 1236

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